Cas no 2228495-75-6 (methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate)

• Product Name: methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate
• CAS No: 2228495-75-6
• MF: C₉H₁₁BrN₂O₂
• MW: 259.099841356277
• CID: 5854251
• PubChem ID: 165680053
• Update Time: 2025-06-07

methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate
• 2228495-75-6
• EN300-1926935

• Inchi： 1S/C9H11BrN2O2/c1-14-9(13)6(5-11)8-7(10)3-2-4-12-8/h2-4,6H,5,11H2,1H3
• InChI Key： NFQXCLWGRMAIPA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 258.00039g/mol
• Monoisotopic Mass: 258.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2Ų

Additional information on methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate

Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate (CAS No. 2228495-75-6): A Comprehensive Overview

Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate, identified by its CAS number 2228495-75-6, is a significant compound in the realm of pharmaceutical and biochemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and bromopyridine functional groups makes it a versatile intermediate, offering opportunities for further chemical modifications and biological evaluations.

The< strong>3-amino group provides a site for nucleophilic substitution reactions, while the 3-bromopyridin-2-yl moiety introduces a heterocyclic aromatic system that can interact with various biological targets. Such structural features are highly valued in medicinal chemistry, as they allow for the design of molecules with tailored pharmacological profiles. Recent studies have highlighted the importance of brominated pyridines in the development of novel therapeutic agents, particularly in the treatment of infectious diseases and cancer.

In the context of contemporary research, Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate has been explored as a precursor for synthesizing more complex molecules. For instance, its bromopyridine component can be further functionalized through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce additional aromatic or heteroaromatic rings. These reactions are pivotal in constructing intricate drug scaffolds that can enhance binding affinity and selectivity to biological receptors.

Moreover, the< strong>amino functionality in Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate allows for conjugation with other pharmacophores via amide or urea linkages. This flexibility is particularly useful in designing peptidomimetics and protein inhibitors, which are crucial for modulating enzyme activity and signaling pathways. The compound's ability to serve as a building block for such diverse structures underscores its significance in synthetic chemistry.

Recent advancements in computational chemistry have also facilitated the exploration of Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate's potential applications. Molecular modeling studies have been conducted to predict its interactions with various protein targets, providing insights into its possible pharmacological effects. These simulations have helped researchers identify key residues that could be modified to optimize drug-like properties, such as solubility, metabolic stability, and cell permeability.

The< strong>CAS number 2228495-75-6 serves as a unique identifier for this compound, ensuring accurate documentation and retrieval of scientific data. This standardized classification is essential for regulatory compliance and facilitates seamless communication among researchers worldwide. The compound's detailed characterization through spectroscopic techniques like NMR, IR, and mass spectrometry has provided valuable information about its molecular structure and purity.

In summary, Methyl 3-amino-2-(3-bromopyridin-2-yl)propanoate represents a promising candidate for further biochemical and pharmaceutical investigations. Its structural features offer numerous possibilities for chemical manipulation, making it a valuable tool in the development of novel therapeutic agents. As research continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.